Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether

• IUPAC Name: 4-[(3-methoxyphenyl)methyl]-2-methylmorpholine
• InChI: InChI=1S/C13H19NO2/c1-11-9-14(6-7-16-11)10-12-4-3-5-13(8-12)15-2/h3-5,8,11H,6-7,9-10H2,1-2H3
• InChI Key: OVAMPLNQOBKLCR-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)CC2=CC(=CC=C2)OC
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether, also known as MMPE or M3MPE, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMPE is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 275.39 g/mol. This compound is widely used in biochemical and physiological studies due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether is not fully understood, but it is believed to act as a selective antagonist of certain receptors in the brain such as the 5-HT3 receptor and the α7-nicotinic acetylcholine receptor. By blocking the activity of these receptors, Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether can alter neuronal signaling and behavior, leading to potential therapeutic applications.
Biochemical and Physiological Effects:
Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of ion channels, and the regulation of gene expression. These effects have been studied in various animal models and in vitro systems, and have potential applications in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether in lab experiments is its high purity and stability, which allows for reproducible results and accurate measurements. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results and design follow-up studies.

Future Directions

There are several future directions for Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether research, including the investigation of its potential therapeutic applications in various neurological and psychiatric disorders, the identification of its molecular targets and mechanism of action, and the development of new analogs and derivatives with improved properties and selectivity. Additionally, the use of Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether in combination with other compounds or therapies may lead to synergistic effects and improved outcomes.

Synthesis Methods

Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether can be synthesized through a multi-step process that involves the reaction of 2-methyl-4-morpholinylmethanol with 3-bromomethylphenol in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether in high purity and yield.

Scientific Research Applications

Methyl 3-[(2-methyl-4-morpholinyl)methyl]phenyl ether has been extensively used in scientific research for its potential applications in various fields such as pharmacology, biochemistry, and neuroscience. This compound has been shown to have a high affinity for certain receptors in the brain and can modulate their activity, leading to changes in neuronal signaling and behavior.